Cas no 1803793-83-0 (Methyl 3-amino-4-(3-chloropropyl)benzoate)

• Product Name: Methyl 3-amino-4-(3-chloropropyl)benzoate
• CAS No: 1803793-83-0
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• CID: 4950976
• Update Time: 2025-09-28

Methyl 3-amino-4-(3-chloropropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-4-(3-chloropropyl)benzoate

• Inchi： 1S/C11H14ClNO2/c1-15-11(14)9-5-4-8(3-2-6-12)10(13)7-9/h4-5,7H,2-3,6,13H2,1H3
• InChI Key： IXRJRRGLJOFOIH-UHFFFAOYSA-N
• SMILES： ClCCCC1C=CC(C(=O)OC)=CC=1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 211
• XLogP3: 2.3
• Topological Polar Surface Area: 52.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 3-amino-4-(3-chloropropyl)benzoate

Methyl 3-amino-4-(3-chloropropyl)benzoate (CAS No. 1803793-83-0): A Comprehensive Overview

Methyl 3-amino-4-(3-chloropropyl)benzoate, identified by the chemical compound code CAS No. 1803793-83-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural properties, exhibits potential applications in various biochemical pathways and therapeutic interventions. The detailed exploration of its chemical composition, biological activities, and emerging research findings provides a comprehensive understanding of its significance in modern medicinal chemistry.

The molecular structure of Methyl 3-amino-4-(3-chloropropyl)benzoate consists of a benzoate core substituted with an amino group at the 3-position and a 3-chloropropyl chain at the 4-position. This configuration imparts distinct physicochemical properties, including solubility, stability, and reactivity, which are critical factors in determining its suitability for pharmaceutical applications. The presence of both polar and nonpolar functional groups enhances its interaction with biological targets, making it a promising candidate for drug design.

In recent years, there has been a growing interest in exploring the pharmacological potential of benzoate derivatives due to their diverse biological activities. Studies have indicated that compounds with similar structural motifs may possess antimicrobial, anti-inflammatory, and anticancer properties. Specifically, the amino and chloropropyl substituents in Methyl 3-amino-4-(3-chloropropyl)benzoate are believed to contribute to its ability to modulate key enzymatic pathways involved in disease progression.

One of the most compelling areas of research involving Methyl 3-amino-4-(3-chloropropyl)benzoate is its potential role in oncology. Preliminary studies have suggested that this compound may inhibit the growth of certain cancer cell lines by interfering with critical signaling pathways such as MAPK and PI3K/Akt. The chloropropyl group, in particular, has been identified as a key moiety that enhances binding affinity to specific protein targets, thereby exerting therapeutic effects.

Furthermore, the compound's structural features make it an attractive scaffold for structure-activity relationship (SAR) studies. By systematically modifying the substituents on the benzoate ring, researchers can fine-tune its biological activity to optimize efficacy and minimize side effects. This approach is particularly valuable in developing next-generation drugs that are more targeted and potent.

The synthesis of Methyl 3-amino-4-(3-chloropropyl)benzoate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic hydrogenation and nucleophilic substitution reactions, are commonly employed to construct the desired molecular framework. The optimization of these synthetic routes is crucial for scaling up production while maintaining cost-effectiveness and reproducibility.

In addition to its pharmacological applications, Methyl 3-amino-4-(3-chloropropyl)benzoate has shown promise in biochemical research as a tool compound for studying enzyme mechanisms and ligand-receptor interactions. Its well-defined structure allows researchers to use it as a reference standard in high-throughput screening assays, facilitating the discovery of novel bioactive molecules.

The safety profile of Methyl 3-amino-4-(3-chloropropyl)benzoate is another critical aspect that has been thoroughly evaluated through in vitro and in vivo studies. These investigations have provided insights into its toxicity profile, metabolic stability, and potential drug-drug interactions. Such data are essential for assessing its feasibility as a lead compound in clinical development programs.

Looking ahead, the future prospects of Methyl 3-amino-4-(3-chloropropyl)benzoate appear promising as ongoing research continues to uncover new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this field, leading to the development of novel derivatives with enhanced pharmacological properties.

In conclusion, Methyl 3-amino-4-(3-chloropropyl)benzoate (CAS No. 1803793-83-0) represents a significant advancement in medicinal chemistry due to its unique structural features and diverse biological activities. Its potential applications in oncology, anti-inflammatory therapy, and biochemical research underscore its importance as a versatile chemical entity. As further studies elucidate its mechanisms of action and optimize its synthetic pathways, this compound is poised to play a pivotal role in the development of next-generation therapeutics.